Cas no 1225046-93-4 ([1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol)

• Product Name: [1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol
• CAS No: 1225046-93-4
• MF: C₉H₈FN₃O
• MW: 193.177724838257
• MDL: MFCD16747679
• CID: 2897185
• PubChem ID: 53474006
• Update Time: 2025-06-09

[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-(4-fluorophenyl)-
• [1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol

• MDL： MFCD16747679
• Inchi： 1S/C9H8FN3O/c10-7-1-3-9(4-2-7)13-5-8(6-14)11-12-13/h1-5,14H,6H2
• InChI Key： MGZDZEAUCSREJN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=C(CO)N=N1

Computed Properties

• Exact Mass: 193.06514005g/mol
• Monoisotopic Mass: 193.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on [1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol

Chemical Compound CAS No. 1225046-93-4: [1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol

The chemical compound with CAS No. 1225046-93-4, commonly referred to as [1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of triazoles, which are widely recognized for their versatility and reactivity in chemical synthesis. The presence of the fluorophenyl group and the triazole ring introduces unique electronic properties and functional groups that make this compound a valuable building block in organic chemistry.

Recent advancements in synthetic chemistry have highlighted the importance of [1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol as a key intermediate in the construction of complex molecular architectures. Its ability to undergo various transformations, such as click chemistry reactions and cross-coupling processes, has made it an essential component in the development of novel pharmaceuticals, agrochemicals, and advanced materials. The triazole moiety, in particular, is known for its robustness and compatibility with a wide range of reaction conditions.

One of the most notable applications of this compound is its role in drug discovery. Researchers have utilized [1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol as a scaffold for designing bioactive molecules targeting various therapeutic areas. For instance, studies have demonstrated its potential in modulating enzyme activity and receptor interactions, making it a promising candidate for the development of new drug candidates.

In addition to its pharmacological applications, this compound has also found utility in materials science. The incorporation of [1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol into polymer systems has been shown to enhance mechanical properties and thermal stability. This is attributed to the strong hydrogen bonding capabilities of the hydroxymethyl group and the electron-withdrawing effects of the fluorophenyl substituent.

From a synthetic perspective, the preparation of [1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol involves a multi-step process that typically begins with the synthesis of the corresponding triazole intermediate. Recent studies have optimized these protocols to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its bonding characteristics and reaction mechanisms, enabling chemists to design more efficient synthetic routes and predict its behavior in different chemical environments.

In conclusion, [1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol (CAS No. 1225046-93) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers in academia and industry alike.